2-(5-((4-Chlorophenoxy)methyl)furan-2-yl)-5-(3,5-dimethylpiperidin-1-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-[5-[(4-chlorophenoxy)methyl]furan-2-yl]-5-(3,5-dimethylpiperidin-1-yl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C22H22ClN3O3/c1-14-9-15(2)12-26(11-14)22-19(10-24)25-21(29-22)20-8-7-18(28-20)13-27-17-5-3-16(23)4-6-17/h3-8,14-15H,9,11-13H2,1-2H3
• InChI Key: PVHJQTDALXFTSU-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=C(N=C(O2)C3=CC=C(O3)COC4=CC=C(C=C4)Cl)C#N)C
• Molecular Formula: C22H22ClN3O3
• Molecular Weight: 411.9 g/mol

Description

2-(5-((4-Chlorophenoxy)methyl)furan-2-yl)-5-(3,5-dimethylpiperidin-1-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C22H22ClN3O3 and its molecular weight is 411.89. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

The compound is involved in advanced chemical synthesis processes, particularly in the formation of heterocyclic compounds. Shablykin et al. (2018) highlighted its role in the synthesis of new substituted 2-(oxiran-2-yl)-1,3-oxazoles, demonstrating the compound's utility in creating complex molecular structures with potential applications in various fields of chemistry and pharmacology (Shablykin et al., 2018). Similarly, the study by Kataoka et al. (1998) presented the compound's reactivity with active methylene compounds and amides, leading to the first isolation of oxyselenuranes as a reaction intermediate. This indicates its potential in exploring new pathways in organic synthesis and possibly in the development of new pharmaceuticals (Kataoka et al., 1998).

Catalysis and Chemical Reactions

The compound is instrumental in catalysis and chemical reactions. For instance, Nganga et al. (2017) discussed the synthesis of rhenium tricarbonyl complexes coordinated by asymmetric diimine ligands containing the compound, which were then screened for CO2 reduction ability. The study highlighted the potential of these complexes in the electrocatalytic reduction of CO2, suggesting the compound's relevance in environmental chemistry and potential applications in CO2 capture and storage technologies (Nganga et al., 2017).

Pharmaceutical and Biological Research

While the focus is away from direct drug use and dosage, the compound's role in synthesizing new molecules and intermediates suggests potential applications in pharmaceutical research. For example, studies involving the synthesis of functionally substituted isoxazoles and exploration of their biological activities could lead to the discovery of new therapeutic agents. The research by Potkin et al. (2009) on the successive transformations of specific oxazoles to form new chemical entities underlines the significance of these compounds in pharmaceutical research (Potkin et al., 2009).